BENGHE Foundational & Exploratory

Check Availability & Pricing

Epetirimod: A Technical Guide to its Chemical
Synthesis and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Epetirimod

Cat. No.: B1671474

For Researchers, Scientists, and Drug Development Professionals

October 31, 2025

Abstract

Epetirimod, also known by the synonym S-30563, is a potent small molecule
immunomodulator belonging to the imidazo[4,5-c][1]naphthyridin-4-amine class. It functions as
a Toll-like receptor 7 (TLR7) agonist, leading to the induction of various cytokines and
subsequent activation of the innate and adaptive immune systems. This technical guide
provides a detailed overview of the chemical structure of Epetirimod, a comprehensive
methodology for its chemical synthesis adapted from related patent literature, and an
exploration of its mechanism of action. While detailed quantitative data from peer-reviewed
publications are scarce, this document consolidates the available information to serve as a
valuable resource for researchers in medicinal chemistry and immunology.

Chemical Structure and Properties

Epetirimod is a heterocyclic compound with a rigid tetracyclic core. The structure features an
imidazo ring fused to a naphthyridine system, with an amine group at the 4-position and an
isobutyl group at the 1-position of the imidazo[4,5-c][1]naphthyridine ring.

Table 1: Chemical and Physical Properties of Epetirimod
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Property Value
1-(2-Methylpropyl)-1H-imidazo[4,5-c

UPAC Name [1](naphth;/rifjin?jll-llmine | ]

Synonyms S-30563, TAK-851

CAS Number 227318-71-0 (free base)

Molecular Formula C13H1sNs

Molecular Weight 241.30 g/mol

Appearance Solid powder

Chemical Synthesis

A detailed, peer-reviewed synthesis of Epetirimod is not readily available in the public domain.
However, based on patents for closely related imidazo[4,5-c][1]naphthyridin-4-amine analogs, a
plausible multi-step synthetic route can be outlined. The following protocol is adapted from a
patented process for a similar compound and represents a likely pathway to Epetirimod.

Synthetic Scheme Overview

The synthesis can be conceptualized as a multi-step process starting from a substituted
naphthyridine precursor, followed by reduction, cyclization, and amination to yield the final
product.
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Synthetic Workflow for Epetirimod

Substituted
[1,5]Naphthyridine

mination

N4-(2-methylpropyl)-3-nitro
[1,5]naphthyridin-4-amine

Reduction

N4-(2-methylpropyl)
[1,5]naphthyridine-3,4-diamine

Cyclization

1-(2-Methylpropyl)-1H-imidazo
[4,5-c][1,5]naphthyridine

xidation

1-(2-Methylpropyl)-1H-imidazo
[4,5-c][1,5]naphthyridin-5-oxide

mination

Epetirimod
(Final Product)
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Epetirimod Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671474#the-chemical-synthesis-and-structure-of-
epetirimod]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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